Cas no 2309461-15-0 (2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid)

• Product Name: 2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid
• CAS No: 2309461-15-0
• MF: C₁₆H₂₁BrN₂O₄
• MW: 385.252943754196
• CID: 5767145
• PubChem ID: 165739140
• Update Time: 2025-07-09

2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[9-(2-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid
• 2309461-15-0
• EN300-7429601
• 2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid

• Inchi： 1S/C16H21BrN2O4/c17-14-12(2-1-7-19-14)16(23-10-13(20)21)5-3-15(4-6-16)11-18-8-9-22-15/h1-2,7,18H,3-6,8-11H2,(H,20,21)
• InChI Key： LTQMPCIGHBVOSY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2(CNCCO2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 384.06847g/mol
• Monoisotopic Mass: 384.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.7Ų

Additional information on 2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid

Comprehensive Overview of 2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid (CAS No. 2309461-15-0)

In the realm of pharmaceutical and chemical research, 2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid (CAS No. 2309461-15-0) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and bromopyridine moiety, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular scaffold, which offers versatility in synthetic modifications and biological interactions.

The compound's IUPAC name reflects its complex architecture, featuring a 1-oxa-4-azaspiro[5.5]undecane core linked to a 2-bromopyridine group via an ether bond, with an additional acetic acid side chain. This structural combination is rare in the literature, making it a valuable candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Recent studies highlight its potential as a building block for designing novel enzyme inhibitors or receptor modulators, aligning with current trends in targeted therapy development.

From a synthetic perspective, CAS No. 2309461-15-0 poses intriguing challenges due to its steric hindrance and functional group compatibility. Chemists are investigating optimized routes for its preparation, often leveraging transition-metal catalysis or microwave-assisted synthesis—two hot topics in modern organic chemistry. The bromine atom at the pyridine ring offers a handle for further cross-coupling reactions, a feature highly sought after in high-throughput screening libraries.

In the context of drug discovery, this compound's physicochemical properties (e.g., logP, polar surface area) suggest potential blood-brain barrier permeability, sparking interest in central nervous system (CNS) drug development. Computational models indicate possible interactions with G-protein coupled receptors (GPCRs) or kinases, though experimental validation remains ongoing. These attributes align with growing industry focus on neurotherapeutics and precision medicine approaches.

The spirocyclic motif in 2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid contributes to its three-dimensional complexity, a quality increasingly valued in fragment-based drug design. This structural feature may enhance target selectivity—a critical factor in reducing off-target effects, a major concern in drug safety discussions. Recent publications have drawn parallels between this scaffold and approved drugs containing constrained ring systems.

Analytical characterization of this compound typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. The acetic acid moiety allows for salt formation or conjugation chemistry, expanding its utility in prodrug strategies—an area gaining traction in bioconjugation research. Stability studies under various pH conditions are ongoing to assess its suitability for formulation development.

In material science applications, the electron-withdrawing bromopyridine component and hydrogen-bonding capacity of the acid group make this compound interesting for supramolecular chemistry designs. Researchers are exploring its potential in creating metal-organic frameworks (MOFs) or molecular sensors, tapping into the booming field of functional materials.

As the scientific community continues to investigate CAS No. 2309461-15-0, its patent landscape remains dynamic. Preliminary searches suggest applications in small-molecule therapeutics and chemical biology probes. The compound's intellectual property potential is being evaluated against growing demand for novel chemical entities in pharmaceutical pipelines.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this molecule is still in early stages. Current in silico predictions using QSAR models indicate moderate biodegradability, placing it within the scope of green chemistry discussions. These aspects are increasingly important to researchers focusing on sustainable drug development practices.

The synthesis and applications of 2-{[9-(2-Bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetic acid represent a convergence of multiple cutting-edge research areas: from computer-aided drug design (CADD) to click chemistry applications. Its development trajectory mirrors broader trends in chemical space exploration and lead compound optimization, making it a noteworthy subject for academic and industrial researchers alike.